molecular formula C6H5N3O3 B1195670 Benzenediazonium nitrate CAS No. 619-97-6

Benzenediazonium nitrate

Cat. No. B1195670
CAS RN: 619-97-6
M. Wt: 167.12 g/mol
InChI Key: NANSGJDOSRTKBC-UHFFFAOYSA-N
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Description

Benzenediazonium nitrate, also known as Benzenediazonium nitrate, is a useful research compound. Its molecular formula is C6H5N3O3 and its molecular weight is 167.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenediazonium nitrate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenediazonium nitrate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

619-97-6

Product Name

Benzenediazonium nitrate

Molecular Formula

C6H5N3O3

Molecular Weight

167.12 g/mol

IUPAC Name

benzenediazonium;nitrate

InChI

InChI=1S/C6H5N2.NO3/c7-8-6-4-2-1-3-5-6;2-1(3)4/h1-5H;/q+1;-1

InChI Key

NANSGJDOSRTKBC-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)[N+]#N.[N+](=O)([O-])[O-]

Canonical SMILES

C1=CC=C(C=C1)[N+]#N.[N+](=O)([O-])[O-]

Related CAS

2684-02-8 (Parent)

synonyms

enzenediazonium
benzenediazonium chloride
benzenediazonium hexafluorophosphate (-1)
benzenediazonium ion
benzenediazonium nitrate
benzenediazonium sulfate (1:1)
benzenediazonium sulfate (2:1)
benzenediazonium tetrafluoroborate
benzenediazonium tetrafluoroborate (-1)
benzenediazonium tri-iodide
phenyldiazonium compounds

Origin of Product

United States

Synthesis routes and methods

Procedure details

A carbon black with a surface area of 58 m2 /g and a DBPA of 46 ml/100 g was used. A suspension of 50 g of this carbon black was prepared by stirring it into 450 g of water. A solution of 0.85 g of NaNO2 in 4 g of cold water was slowly added to a solution of 0.94 g of aniline and 1.98 g of concentrated nitric acid in 5 g of water that was cooled in an ice bath. Benzenediazonium nitrate was formed. After 15 minutes of stirring, the mixture was added to the stirring carbon black suspension. Bubbles were released. When the bubbling had stopped, the product was collected by filtration, washed twice with water and dried in an oven at 125° C. The carbon black product had attached phenyl groups.
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0 (± 1) mol
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Reaction Step One
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0 (± 1) mol
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50 g
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Name
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0.85 g
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reactant
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0.94 g
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reactant
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1.98 g
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reactant
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4 g
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5 g
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450 g
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solvent
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